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Compound of Interest

Compound Name: N-Nitroso Tadalafil

Cat. No.: B15806612

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N-
Nitroso Tadalafil, a significant impurity of the active pharmaceutical ingredient Tadalafil. The

document details expected data from Nuclear Magnetic Resonance (NMR), Mass Spectrometry

(MS), and Infrared (IR) spectroscopy, along with generalized experimental protocols for

acquiring such data. This guide is intended to support researchers, scientists, and drug

development professionals in the identification and characterization of this impurity.

Core Spectroscopic Data
Due to the nature of reference standards, comprehensive, publicly available raw spectroscopic

data for N-Nitroso Tadalafil is limited. However, based on the known structure of the molecule

and data from related Tadalafil impurities, the following tables summarize the expected

quantitative data.

Table 1: Predicted ¹H-NMR Chemical Shifts for N-Nitroso
Tadalafil
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The following table outlines the predicted proton NMR chemical shifts for N-Nitroso Tadalafil.
These predictions are based on the structure of Tadalafil and the expected electronic influence

of the N-nitroso group. Actual values may vary depending on the solvent and instrument used.

Proton Assignment
Predicted Chemical

Shift (ppm)
Multiplicity Notes

Aromatic Protons 6.5 - 8.0 Multiplets

Signals corresponding

to the benzodioxole

and indole ring

systems.

-OCH₂O- ~6.0 Singlet

Characteristic singlet

for the

methylenedioxy

protons.

Methine Protons

(Chiral Centers)
4.0 - 5.5 Multiplets

Complex signals due

to the stereochemistry

of the molecule.

Methylene Protons 2.5 - 4.0 Multiplets

Protons of the

piperazine and

dihydropyridoindole

rings.

N-CH₃ ~3.0 Singlet

Signal for the methyl

group on the

piperazine ring.

Table 2: Mass Spectrometry Data for N-Nitroso Tadalafil
The mass spectrometry data for N-Nitroso Tadalafil is notable for its in-source fragmentation.

The expected protonated molecule is often not the most abundant ion observed.
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Parameter Value Notes

Molecular Formula C₂₂H₁₈N₄O₅

Molecular Weight 418.41 g/mol

Expected [M+H]⁺ (m/z) 419.13
This ion is often observed at

low intensity or is absent.

Major Observed Ion (m/z) 389.12

Corresponds to the in-source

loss of the nitroso group (-NO).

This is a critical diagnostic ion.

[1]

Common Adducts [M+Na]⁺ (441.11)
Sodium adduct may also be

observed.

Table 3: Expected Infrared (IR) Absorption Bands for N-
Nitroso Tadalafil
The IR spectrum of N-Nitroso Tadalafil is expected to show characteristic absorption bands

for its functional groups.

Functional Group
Expected Wavenumber

(cm⁻¹)
Intensity

Amide C=O stretch 1650 - 1680 Strong

N-N=O stretch (N-nitroso) 1430 - 1500 Medium to Strong

Aromatic C=C stretch 1400 - 1600 Medium

C-N stretch 1000 - 1350 Medium

C-O stretch (ether) 1000 - 1300 Strong

Experimental Protocols
The following are detailed methodologies for the key experiments used in the spectroscopic

characterization of N-Nitroso Tadalafil.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped

with a broadband probe.

Sample Preparation: Approximately 5-10 mg of the N-Nitroso Tadalafil reference standard

is dissolved in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).

Data Acquisition:

¹H NMR: A standard proton experiment is performed. Key parameters include a 30-degree

pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. A

sufficient number of scans (e.g., 16 or 32) are averaged to achieve an adequate signal-to-

noise ratio.

¹³C NMR: A proton-decoupled carbon experiment is conducted. Due to the lower natural

abundance of ¹³C, a larger number of scans and a longer experimental time are required.

Data Processing: The raw data (Free Induction Decay - FID) is Fourier transformed, phase-

corrected, and baseline-corrected. Chemical shifts are referenced to TMS.

Liquid Chromatography-Mass Spectrometry (LC-MS)
Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a mass spectrometer (e.g.,

triple quadrupole or high-resolution mass spectrometer like Orbitrap or TOF).

Chromatographic Conditions:

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.

Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous

phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in

acetonitrile or methanol).

Flow Rate: A flow rate of 0.2-0.5 mL/min is standard.
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Column Temperature: The column is maintained at a constant temperature, typically

between 25-40 °C.

Mass Spectrometry Conditions:

Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally used.

Scan Mode: For identification, a full scan mode is used to detect all ions within a specified

mass range. For quantification, selected ion monitoring (SIM) or multiple reaction

monitoring (MRM) is employed for higher sensitivity and specificity, targeting the m/z 389

ion.

In-Source Fragmentation: It is important to note that N-Nitroso Tadalafil is prone to in-

source fragmentation, leading to the loss of the nitroso group.[1] The ion source

parameters (e.g., temperature, voltages) should be optimized to control this fragmentation

if detection of the parent ion is desired.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Instrumentation: A Fourier-transform infrared spectrometer.

Sample Preparation:

Attenuated Total Reflectance (ATR): A small amount of the solid sample is placed directly

on the ATR crystal. This is a common and convenient method.

Potassium Bromide (KBr) Pellet: A few milligrams of the sample are ground with dry KBr

powder and pressed into a thin, transparent pellet.

Data Acquisition: The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹. A

background spectrum of the empty sample holder (or pure KBr pellet) is recorded and

subtracted from the sample spectrum.

Data Processing: The resulting interferogram is Fourier transformed to produce the infrared

spectrum.

Visualization of Analytical Workflow
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The following diagram illustrates a typical workflow for the spectroscopic analysis of a

pharmaceutical impurity like N-Nitroso Tadalafil.

Sample Preparation

Spectroscopic Analysis

Data Processing & Interpretation

Characterization

N-Nitroso Tadalafil 
Reference Standard

Dissolution in
Deuterated Solvent

Solid Sample
(for IR)

LC-MS/MS AnalysisNMR Spectroscopy
(¹H, ¹³C) FT-IR Spectroscopy

NMR Spectra
(Chemical Shifts, Multiplicity)

Mass Spectra
(m/z, Fragmentation)

IR Spectrum
(Absorption Bands)

Structure Confirmation
& Purity Assessment

Click to download full resolution via product page

Caption: Workflow for the Spectroscopic Characterization of N-Nitroso Tadalafil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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